Cas no 55581-62-9 (3-Methylbenzofuran-2-methanol)

• Product Name: 3-Methylbenzofuran-2-methanol
• CAS No: 55581-62-9
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD15146108
• CID: 944177
• PubChem ID: 10241108
• Update Time: 2025-05-24

3-Methylbenzofuran-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-Benzofuranmethanol
• (3-Methyl-benzofuran-2-yl)-methanol
• 2-Benzofuranmethanol, 3-methyl-
• 2-(Hydroxymethyl)-3-methylbenzofuran; 3-Methylbenzofuran-2-methanol
• (3-methyl-1-benzofuran-2-yl)methanol
• SY045663
• DB-117341
• CS-0021445
• SCHEMBL2256874
• AC6351
• EN300-77956
• 2-(Hydroxymethyl)-3-methylbenzofuran
• (3-methylbenzofuran-2-yl)methanol
• DTXSID101307660
• AKOS015968027
• MFCD15146108
• Z1202142721
• BPIHBHUOKWCMGZ-UHFFFAOYSA-N
• 55581-62-9
• 3-Methylbenzofuran-2-methanol

• MDL： MFCD15146108
• Inchi： 1S/C10H10O2/c1-7-8-4-2-3-5-9(8)12-10(7)6-11/h2-5,11H,6H2,1H3
• InChI Key： BPIHBHUOKWCMGZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C)=C1CO

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 33.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans Isobenzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isobenzofurans

Additional information on 3-Methylbenzofuran-2-methanol

Comprehensive Overview of 3-Methylbenzofuran-2-methanol (CAS No. 55581-62-9): Properties, Applications, and Industry Insights

3-Methylbenzofuran-2-methanol (CAS No. 55581-62-9) is a specialized organic compound belonging to the benzofuran derivatives family. This compound has garnered significant attention in pharmaceutical, fragrance, and material science research due to its unique structural properties. The methylbenzofuran core combined with a methanol functional group makes it a versatile intermediate for synthesizing complex molecules. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods.

The molecular structure of 3-Methylbenzofuran-2-methanol features a fused benzene and furan ring system, with a methyl substituent at the 3-position and a hydroxymethyl group at the 2-position. This configuration contributes to its moderate polarity, making it soluble in common organic solvents like ethanol, acetone, and dichloromethane. Its boiling point and melting point data are critical for industrial applications, particularly in purification and formulation processes. Analytical techniques such as HPLC, GC-MS, and NMR spectroscopy are routinely employed to characterize its purity and stability.

In the pharmaceutical sector, 3-Methylbenzofuran-2-methanol serves as a key building block for designing bioactive molecules. Its scaffold is found in compounds with reported antioxidant, anti-inflammatory, and neuroprotective properties. Recent studies highlight its role in developing small-molecule inhibitors targeting enzymes involved in metabolic disorders. Additionally, the fragrance industry values this compound for its potential to contribute to woody or amber-like olfactory notes, though further research is needed to optimize its use in perfumery.

From an industrial perspective, the demand for 3-Methylbenzofuran-2-methanol is driven by its applicability in high-performance polymers and advanced coatings. Its ability to undergo electrophilic substitution and oxidation reactions allows for functionalization, enabling the creation of tailored materials with enhanced thermal or mechanical properties. Companies focusing on smart materials and nanotechnology are investigating its integration into conductive or luminescent systems.

Environmental and regulatory considerations are paramount when handling 3-Methylbenzofuran-2-methanol. While it is not classified as hazardous under current GHS standards, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. The compound’s biodegradability and ecotoxicity profile are under evaluation to ensure compliance with REACH and other global chemical regulations.

Emerging trends in AI-driven drug discovery and computational chemistry have sparked interest in 3-Methylbenzofuran-2-methanol as a candidate for virtual screening. Its molecular descriptors align with Lipinski’s Rule of Five, suggesting favorable drug-likeness potential. Furthermore, collaborations between academia and industry aim to explore its catalytic applications, particularly in asymmetric synthesis, where chiral derivatives could unlock new reaction pathways.

For researchers sourcing 3-Methylbenzofuran-2-methanol, verifying supplier reliability and certificates of analysis (CoA) is essential. The compound’s market price fluctuates based on purity grades (e.g., ≥95% vs. ≥98%) and batch scalability. Custom synthesis options are also available for projects requiring isotope-labeled or derivatized versions of this chemical.

In summary, 3-Methylbenzofuran-2-methanol (CAS No. 55581-62-9) represents a multifaceted compound with expanding roles across scientific disciplines. Its synergy with cutting-edge technologies and alignment with sustainability goals position it as a valuable asset for future innovations. Ongoing research will likely uncover novel applications, reinforcing its importance in both industrial and academic settings.